1',4',6',7'-Tetrahydrospiro[1,3-dioxolane-2,5'-indazole]

• IUPAC Name: spiro[1,3-dioxolane-2,5'-1,4,6,7-tetrahydroindazole]
• InChI: InChI=1S/C9H12N2O2/c1-2-9(12-3-4-13-9)5-7-6-10-11-8(1)7/h6H,1-5H2,(H,10,11)
• InChI Key: OYRFOTULFRTQGH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CC3=C1NN=C3)OCCO2
• Molecular Formula: C9H12N2O2
• DSSTOX Substance ID: DTXSID50649362
• Molecular Weight: 180.20 g/mol
• CAS No.: 1160245-61-3, 1204218-41-6

Description

1',4',6',7'-Tetrahydrospiro[1,3-dioxolane-2,5'-indazole] is a useful research compound. Its molecular formula is C9H12N2O2 and its molecular weight is 180.2 g/mol. The purity is usually 95%.
The exact mass of the compound 1',4',6',7'-Tetrahydrospiro[1,3-dioxolane-2,5'-indazole] is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 1',4',6',7'-Tetrahydrospiro[1,3-dioxolane-2,5'-indazole] suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1',4',6',7'-Tetrahydrospiro[1,3-dioxolane-2,5'-indazole] including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Analgesic Activity

1',4',6',7'-Tetrahydrospiro[1,3-dioxolane-2,5'-indazole] derivatives have been explored for their potential analgesic properties. Some compounds in this class exhibited slight analgesic activity, indicating a potential for pain management applications (Ito et al., 1977).

Synthesis of Novel Derivatives

There has been significant interest in synthesizing novel derivatives of this compound for various applications. For example, the synthesis of spiro[indazole-5,3'-pyrazole] derivatives via 1,3-dipolar cycloaddition reactions has been reported, showcasing the chemical versatility of this compound (Ren et al., 2018).

Applications in Antimalarial Research

Compounds related to 1',4',6',7'-Tetrahydrospiro[1,3-dioxolane-2,5'-indazole], such as tetraoxanes, have shown potent antimalarial activity. These compounds have been demonstrated to be superior in stability and activity compared to some other antimalarial agents (Ellis et al., 2008).

Organocatalysis in Synthesis

The compound has been involved in the synthesis of various derivatives like triazolo[1,2-a]indazole-trione in an aqueous medium, highlighting its role in facilitating organocatalytic processes (Seyyedhamzeh et al., 2016).

Electronic Properties

The electronic properties of donor-acceptor spiro compounds, including variants of 1',4',6',7'-Tetrahydrospiro[1,3-dioxolane-2,5'-indazole], have been studied. These investigations offer insights into the interaction between different parts of the molecule and their potential applications in electronic materials (Gleiter et al., 1994).

Synthesis under Solvent-Free Conditions

The compound has been used in the synthesis of spiro-triazolo[1,2-a]indazole-tetraone derivatives under solvent-free conditions, demonstrating its utility in eco-friendly and sustainable chemical processes (Jadhav et al., 2020).

Antimicrobial and Antifungal Activities

Spiro pyrrolidines, including those derived from 1',4',6',7'-Tetrahydrospiro[1,3-dioxolane-2,5'-indazole], have been evaluated for their antimicrobial and antifungal activities. These compounds demonstrated effectiveness against various pathogens, highlighting their potential in pharmaceutical applications (Raj et al., 2003).

Mechanism of Action

1’,4’,6’,7’-Tetrahydrospiro[1,3-dioxolane-2,5’-indazole] has shown potent antimalarial activity in vitro and in vivo. It works by inhibiting the growth of the Plasmodium falciparum parasite, which causes malaria.